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Compound of Interest

Compound Name: Indium trichloride

Cat. No.: B086656 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on Indium (III) chloride, a

compound with increasing relevance in organic synthesis and the electronics industry. This

document consolidates critical data, including its CAS number, comprehensive safety

information, and handling protocols, to ensure its safe and effective use in a laboratory setting.

Chemical and Physical Properties
Indium (III) chloride, with the CAS Number 10025-82-8, is a white, flaky solid.[1][2] It is a Lewis

acid with applications in organic synthesis and is the most common soluble derivative of

indium.[2]
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Property Value Source

CAS Number 10025-82-8 [1][2][3][4][5]

EC Number 233-043-0 [1][4][5]

Molecular Formula InCl₃ [3]

Molecular Weight 221.18 g/mol [2][3][5][6]

Appearance
White to off-white

powder/flakes
[2][3][6]

Density 3.46 g/cm³ at 25 °C [2][3][6][7]

Melting Point 586 °C (decomposes) [2][6]

Boiling Point 800 °C [2][6]

Solubility
Soluble in water (exothermic),

THF, and Ethanol
[2]

Vapor Pressure 1 Pa at 25 °C [3]

Safety and Hazard Information
Indium trichloride is a corrosive substance that requires careful handling.[1][2][4] The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals identifies it with

specific hazard statements.
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Hazard Class Hazard Statement GHS Pictogram Signal Word

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
GHS07 Danger

Skin Corrosion

(Category 1B/1C)

H314: Causes severe

skin burns and eye

damage

GHS05 Danger

Serious Eye Damage

(Category 1)

H318: Causes serious

eye damage
GHS05 Danger

Specific Target Organ

Toxicity (Repeated

Exposure)

H372: Causes

damage to organs

through prolonged or

repeated exposure

GHS08 Danger

Hazardous to the

Aquatic Environment

(Chronic, Category 3)

H412: Harmful to

aquatic life with long

lasting effects

None Danger

Source:[1][4]

Exposure Limits
Organization Limit

ACGIH TWA: 0.1 mg/m³

NIOSH TWA: 0.1 mg/m³

Source:[3]

Toxicity Data
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Test Species Route Value Exposure Time

LC50
Daphnia magna

(Water flea)
- > 455.5 mg/l 48 h

ErC50

Pseudokirchnerie

lla

subcapcapitata

- 1.85 mg/l 72 h

Source:[7]

Experimental Protocols
Safe Handling Procedures

Engineering Controls: Work under a chemical fume hood.[1][7] Ensure appropriate exhaust

ventilation at places where dust is formed.[4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Use safety goggles with side protection and a face shield.[8]

Skin Protection: Wear suitable chemical-resistant gloves (tested according to EN 374) and

protective clothing.[4][8]

Respiratory Protection: If dust is generated, wear a self-contained breathing apparatus.[4]

General Hygiene: Wash hands before breaks and at the end of the workday.[4][8] Avoid

contact with skin, eyes, and clothing.[4] Do not eat, drink, or smoke when using this product.

[7][9]

First Aid Measures
Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[4]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or

shower. Wash off with soap and plenty of water. Consult a physician immediately.[4][7]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes and consult an

ophthalmologist.[1][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician immediately.[4]

Spill and Disposal Procedures
Spill Containment: Evacuate personnel to safe areas.[4] Do not let the product enter drains.

[4]

Cleanup: Pick up and arrange disposal without creating dust. Use a neutralizing agent.[1]

Sweep up and shovel the material into suitable, closed containers for disposal.[4]

Disposal: Disposal must be made according to official regulations. Do not dispose of together

with household garbage.[1]

Visualized Workflows and Relationships
To further clarify the safety protocols and hazard relationships, the following diagrams have

been generated.

Indium Trichloride

H314: Causes severe skin burns and eye damage

H372: Causes damage to organs through prolonged or repeated exposure

H412: Harmful to aquatic life with long lasting effects

GHS05: Corrosion

GHS08: Health Hazard

Click to download full resolution via product page

Caption: GHS Hazard relationships for Indium Trichloride.
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Spill Occurs

Evacuate Personnel

Wear Appropriate PPE

Contain Spill
(Prevent entry into drains)

Use Neutralizing Agent

Sweep/Shovel into Closed Container

Dispose According to Regulations

Spill Managed

Click to download full resolution via product page

Caption: Workflow for handling an Indium Trichloride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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